Cas no 2228562-16-9 (2-(4-bromo-3-methylphenyl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-3-methylphenyl)prop-2-enoic acid
• CAS No: 2228562-16-9
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 6221070
• PubChem ID: 165826701
• Update Time: 2025-11-07

2-(4-bromo-3-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)prop-2-enoic acid
• EN300-1923563
• 2228562-16-9

• Inchi： 1S/C10H9BrO2/c1-6-5-8(3-4-9(6)11)7(2)10(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： GIQNUTIVIMTOIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=C)C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-bromo-3-methylphenyl)prop-2-enoic acid

Introduction to 2-(4-bromo-3-methylphenyl)prop-2-enoic acid (CAS No: 2228562-16-9)

2-(4-bromo-3-methylphenyl)prop-2-enoic acid (CAS No: 2228562-16-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule consists of a 4-bromo and 3-methylphenyl group attached to a propenoic acid moiety, which contributes to its versatile chemical properties.

The synthesis of 2-(4-bromo-3-methylphenyl)prop-2-enoic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the use of Friedel-Crafts alkylation followed by oxidation to introduce the carboxylic acid group. This method has been shown to be both efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The structural uniqueness of this compound lies in its aromatic ring substitution pattern, which plays a crucial role in its chemical reactivity and biological activity. The presence of a bromine atom at the para position and a methyl group at the meta position creates a highly electron-deficient aromatic system. This electronic environment enhances the molecule's ability to participate in various chemical transformations, such as nucleophilic aromatic substitution and electrophilic addition reactions.

In terms of pharmacological applications, 2-(4-bromo-3-methylphenyl)prop-2-enoic acid has demonstrated potential as a lead compound for drug discovery. Recent research has highlighted its ability to modulate key biological targets, such as protein kinases and receptor tyrosine kinases, which are implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have shown that this compound exhibits potent anti-proliferative activity against several cancer cell lines, making it a promising candidate for further development.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metallopolymers and hybrid materials. For instance, recent studies have explored its potential as a building block for constructing stimuli-responsive materials that can respond to external stimuli such as light or temperature changes.

The study of CAS No 2228562-16-9 continues to be an active area of research, with scientists exploring its properties in diverse fields. Its unique combination of chemical reactivity and biological activity positions it as a valuable tool for advancing both medicinal chemistry and materials science. As research progresses, it is anticipated that this compound will find even more innovative applications, further solidifying its importance in modern chemistry.